Cas no 1337434-53-3 (4-(1-Aminopropyl)-2-chloro-6-fluorophenol)

• Product Name: 4-(1-Aminopropyl)-2-chloro-6-fluorophenol
• CAS No: 1337434-53-3
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 5713409
• PubChem ID: 130062529
• Update Time: 2025-10-23

4-(1-Aminopropyl)-2-chloro-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 1337434-53-3
• EN300-1277411
• 4-(1-AMINOPROPYL)-2-CHLORO-6-FLUOROPHENOL
• Phenol, 4-(1-aminopropyl)-2-chloro-6-fluoro-
• 4-(1-Aminopropyl)-2-chloro-6-fluorophenol

• Inchi： 1S/C9H11ClFNO/c1-2-8(12)5-3-6(10)9(13)7(11)4-5/h3-4,8,13H,2,12H2,1H3
• InChI Key： QNUUSNZKTWRSOT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(=C1)C(CC)N)F)O

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 254.7±35.0 °C(Predicted)
• pka: 6.81±0.36(Predicted)

Additional information on 4-(1-Aminopropyl)-2-chloro-6-fluorophenol

4-(1-Aminopropyl)-2-chloro-6-fluorophenol: A Comprehensive Overview

The compound 4-(1-Aminopropyl)-2-chloro-6-fluorophenol (CAS No. 1337434-53-3) is a highly specialized organic compound with a unique structure and diverse applications. This compound has garnered significant attention in the fields of pharmacology, material science, and chemical synthesis due to its distinctive properties and potential for innovative applications. In this article, we delve into the structural characteristics, synthesis methods, pharmacological activities, and recent advancements related to this compound.

4-(1-Aminopropyl)-2-chloro-6-fluorophenol is an aromatic compound featuring a phenol group at position 4, a chloro group at position 2, and a fluoro group at position 6. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions. The aminoalkyl group attached to the phenol ring further enhances its reactivity and functionalization potential. Recent studies have highlighted its role as an intermediate in the synthesis of advanced pharmaceuticals and specialty chemicals.

One of the most notable aspects of 4-(1-Aminopropyl)-2-chloro-6-fluorophenol is its pharmacological activity. Researchers have explored its potential as an anti-inflammatory agent, where it exhibits significant inhibitory effects on pro-inflammatory cytokines. Additionally, studies have demonstrated its ability to modulate cellular signaling pathways, making it a promising candidate for the development of novel therapeutic agents. The compound's ability to interact with specific receptors has also been investigated, providing insights into its potential use in treating neurodegenerative disorders.

The synthesis of 4-(1-Aminopropyl)-2-chloro-6-fluorophenol involves a multi-step process that combines nucleophilic aromatic substitution and Friedel-Crafts alkylation techniques. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. These improvements have significantly reduced production costs and enhanced its applicability in large-scale manufacturing processes.

In terms of applications, 4-(1-Aminopropyl)-2-chloro-6-fluorophenol has found utility in the development of advanced materials such as polymer composites and nanomaterials. Its ability to form stable covalent bonds with other functional groups makes it an ideal building block for constructing high-performance materials. Furthermore, its use as a precursor in drug delivery systems has been explored, showcasing its potential in targeted drug delivery technologies.

Recent research has also focused on the environmental impact of 4-(1-Aminopropyl)-2-chloro-6-fluorophenol. Studies have evaluated its biodegradability and toxicity profiles, providing valuable insights into its safe handling and disposal. These findings underscore the importance of adopting sustainable practices when working with this compound to minimize environmental risks.

In conclusion, 4-(1-Aminopropyl)-2-chloro-6-fluorophenol (CAS No. 1337434-53-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative solutions in pharmacology, materials science, and chemical engineering. As research continues to unfold, this compound is expected to contribute significantly to the advancement of science and technology.